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Compound of Interest

Compound Name: TC-A 2317 hydrochloride

Cat. No.: B611239

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the preparation, storage, and handling
of a stock solution of TC-A 2317 hydrochloride in dimethyl sulfoxide (DMSO). TC-A 2317
hydrochloride is a potent and selective inhibitor of Aurora A kinase, a key regulator of mitotic
progression.[1][2]

Introduction

TC-A 2317 hydrochloride is an orally active small molecule that demonstrates high selectivity
for Aurora A kinase (Ki = 1.2 nM) over Aurora B kinase (Ki = 101 nM) and a panel of other
kinases.[1][3] Its ability to disrupt mitotic processes in cancer cells makes it a valuable tool for
research in oncology and cell cycle regulation.[2][4][5] Proper preparation of a stock solution is
the first critical step for obtaining reliable and reproducible experimental results.

Mechanism of Action

Aurora A kinase is a serine/threonine kinase that plays a crucial role in centrosome maturation
and separation, spindle assembly, and mitotic entry.[2][5] Overexpression of Aurora A is
common in many human cancers and is associated with chromosomal instability. TC-A 2317
hydrochloride inhibits the kinase activity of Aurora A, leading to defects in spindle formation,
prolonged mitosis, and ultimately, mitotic catastrophe, apoptosis, autophagy, or senescence in
cancer cells.[2][4][5]
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Figure 1: Simplified signaling pathway showing the role of Aurora A kinase in mitosis and its
inhibition by TC-A 2317.

Quantitative Data Summary

The following table summarizes the key quantitative data for TC-A 2317 hydrochloride.
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Property

Value

Source(s)

Molecular Weight

392.93 g/mol

[1]

Chemical Formula

C19H28N6O - HCI

CAS Number 1245907-03-2 [1]
Purity >98% (HPLC) [1]
Appearance White to beige powder

Solubility in DMSO

Up to 100 mg/mL (254.50 mM)

[3]

39.29 mg/mL (100 mM)

[1](6]

2 mg/mL (clear solution)

Storage (Solid)

+4°C or -20°C, sealed, away

from moisture

[3]

Storage (DMSO Stock)

-20°C for up to 1 month; -80°C
for up to 6 months. Avoid

repeated freeze-thaw cycles.

[317]

In Vitro Activity (ICso)

115 nM (HCT116 cells)

[3]

Kinase Inhibition (Ki)

Aurora A: 1.2 nM; Aurora B:
101 nM

[1]3]

Experimental Protocol: Preparation of a 10 mM TC-A
2317 Hydrochloride Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of TC-A 2317 hydrochloride

in DMSO.

Materials:

e TC-A 2317 hydrochloride powder

e Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)
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Sterile, amber microcentrifuge tubes or vials

Calibrated precision balance

Vortex mixer

Ultrasonic water bath

Procedure:

e Acclimatization: Before opening, allow the vial of TC-A 2317 hydrochloride powder to
equilibrate to room temperature for at least 60 minutes.[7] This prevents condensation of
moisture onto the hygroscopic compound.

» Weighing: Tare a sterile microcentrifuge tube on a calibrated precision balance. Carefully
weigh the desired amount of TC-A 2317 hydrochloride powder. For example, to prepare 1
mL of a 10 mM stock solution, weigh out 3.93 mg of the compound (Molecular Weight =
392.93).

o Solvent Addition: Using a calibrated micropipette, add the calculated volume of fresh,
anhydrous DMSO to the tube containing the powder. For 3.93 mg, add 1 mL of DMSO.

o Note: DMSO is hygroscopic. Use a fresh, unopened bottle or a properly stored desiccated
stock to ensure maximum solubility.[3]

» Dissolution: Tightly cap the tube and vortex thoroughly for 1-2 minutes.

e Sonication (if necessary): If the compound does not fully dissolve, place the tube in an
ultrasonic water bath for 5-10 minutes.[3][6] Visually inspect for complete dissolution. The
solution should be clear.

» Aliquoting and Storage: Once fully dissolved, aliquot the stock solution into smaller, single-
use volumes in sterile, amber microcentrifuge tubes to avoid repeated freeze-thaw cycles.[3]
Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term
storage (up to 6 months).[3][7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols: TC-A 2317
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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